BENGHE Foundational & Exploratory

Check Availability & Pricing

3-(4-Fluorophenyl)-5-methylisoxazole-4-
carboxylic acid physical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-(4-Fluorophenyl)-5-
Compound Name:
methylisoxazole-4-carboxylic acid

Cat. No.: B163050

An In-Depth Technical Guide to the Physicochemical Properties of 3-(4-Fluorophenyl)-5-
methylisoxazole-4-carboxylic Acid

Introduction: The Strategic Importance of a Versatile
Heterocycle

To the researchers, medicinal chemists, and drug development professionals at the forefront of
innovation, the careful characterization of a drug candidate's fundamental properties is
paramount. The journey from a promising molecule to a viable therapeutic is paved with data,
and no data is more foundational than that which defines its physical and chemical nature.
Physicochemical properties govern a molecule's behavior from the moment of synthesis to its
interaction with a biological target, influencing its absorption, distribution, metabolism, and
excretion (ADME).[1][2][3]

This guide focuses on 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid, a
heterocyclic compound of significant interest. Isoxazole derivatives are recognized as versatile
scaffolds in medicinal chemistry, forming the core of numerous compounds with anti-
inflammatory, antimicrobial, and anticancer activities.[4][5][6] This specific molecule serves as a
key building block and intermediate in the synthesis of novel therapeutic agents, particularly in
the development of anti-inflammatory and analgesic drugs.[7] Its stability and reactivity make it
a valuable asset for medicinal chemists aiming to modulate biological pathways.[7]
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This document provides a comprehensive overview of the core physicochemical properties of
this compound, details the rigorous experimental protocols for their determination, and
discusses the direct implications of these properties for drug development workflows.

Core Compound Identity and Properties

A precise understanding of a compound's identity and key physical constants is the bedrock of
all subsequent research. These values are critical for ensuring purity, confirming identity, and
predicting behavior in various experimental and physiological environments.

Property Value Source(s)

) 3-(4-fluorophenyl)-5-methyl-
Chemical Name ] ) [819]
1,2-oxazole-4-carboxylic acid

CAS Number 1736-21-6 [71[9][10][11]

Molecular Formula C11HsFNO3 [7][10]

Molecular Weight 221.19 g/mol [71[12]

Appearance White needles or crystalline ]
powder

Melting Point 197-203 °C [71181[13]

Solubility Soluble in Methanol [13][14]

pKa (Predicted) 2.12+£0.25 [13]

Boiling Point (Predicted) 361.6 £37.0 °C [13][14]

Density (Predicted) 1.350 + 0.06 g/cm3 [13][14]

Experimental Determination of Physicochemical
Properties

The trustworthiness of physicochemical data hinges on the validity of the experimental
methods used for its determination. Here, we detail robust, self-validating protocols for key
properties.
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Workflow for Comprehensive Physicochemical
Characterization

The logical flow for characterizing a new batch of a compound like 3-(4-Fluorophenyl)-5-
methylisoxazole-4-carboxylic acid ensures that each step builds upon the last, confirming
identity and purity before investing resources in more complex biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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